tert-Butyl 6-(aminomethyl)-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate hydrochloride

• IUPAC Name: tert-butyl 6-(aminomethyl)-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C18H26N2O2.ClH/c1-16(2,3)22-15(21)20-12-17(13-20)9-18(10-17,11-19)14-7-5-4-6-8-14;/h4-8H,9-13,19H2,1-3H3;1H
• InChI Key: QELDDKAHUGIUQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CC(C2)(CN)C3=CC=CC=C3.Cl
• Molecular Formula: C18H27ClN2O2
• Molecular Weight: 338.9 g/mol
• CAS RN: 2241128-81-2

Description

This compound is likely a derivative of the tert-butyl group of compounds. It contains an azaspiro heptane structure, which is a type of spirocyclic compound where a nitrogen atom is one of the two bridgehead atoms. The presence of the phenyl group and the carboxylate group could give this compound unique properties, including the ability to form a variety of derivatives.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through reduction reactions. For example, a nitrile intermediate can be reduced with lithium aluminum hydride to furnish a primary amine, which can then form an azaspiro heptane derivative.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the azaspiro heptane structure and the phenyl group. The presence of the carboxylate group could also contribute to the complexity of the structure.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Routes : Meyers et al. (2009) described efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to tert-Butyl 6-(aminomethyl)-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate hydrochloride. These compounds are useful for further selective derivation on the azetidine and cyclobutane rings, providing a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems (Meyers et al., 2009).

• Innovative Scaffolds for Drug Discovery : Chalyk et al. (2017) synthesized new scaffolds for drug discovery, including 6-azaspiro[4.3]alkanes, from four-membered-ring ketones. These compounds, closely related to this compound, were created using a key transformation involving electron-deficient exocyclic alkenes and an in-situ generated N-benzylazomethine ylide (Chalyk et al., 2017).

• Amino Acids Synthesis : Radchenko et al. (2010) performed the synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid. These novel amino acids, related to the chemical , were added to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko et al., 2010).

• Enantioselective Synthesis : López et al. (2020) described a catalytic and enantioselective preparation of the (S)-4-methyleneproline scaffold, a structure closely related to this compound. This method involved a one-pot double allylic alkylation of an imine analogue of glycine (López et al., 2020).

Future Directions

The future directions for this compound could involve further studies to understand its properties and potential applications. It could be of interest in pharmaceutical research, given the therapeutic potential of similar compounds.